Cas no 28543-07-9 (Theaflavin-3'-Gallate)

• Product Name: Theaflavin-3'-Gallate
• CAS No: 28543-07-9
• MF: C₃₆H₂₈O₁₆
• MW: 716.597931861877
• MDL: MFCD03427514
• CID: 820410
• PubChem ID: 467321
• Update Time: 2025-04-19

Theaflavin-3'-Gallate Chemical and Physical Properties

Names and Identifiers

• Theaflavin-3'-Gallate
• THEAFLAVIN 3'-GALLATE
• THEAFLAVIN 3'-O-GALLATE
• Theaflavin-3'-Gallate(TF-3'-G)
• Theaflavin-3'-O-gallate
• Theaflavin 2B
• theaflavin-3-gallate
• theaflavin-3-O-gallate
• Theaflavine 3-O-gallate
• THEAFLAVINMONOGALLATEB
• 3,4,5-Trihydroxybenzoic acid (2R,3R)-2-[8-[(2R,3R)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl]-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-1-yl]-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester
• Theaflavin-3’-gallate
• CS-0008275
• CHEMBL423795
• AS-82712
• AC-34092
• Benzoic acid, 3,4,5-trihydroxy-, 2-(8-(3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-2-yl)-3,4,6-trihydroxy-5-oxo-5H-benzocyclohepten-1-yl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester, (2R-(2alpha(2R*,3R*),3alpha))-
• MFCD03427514
• HY-N0244
• DTXSID30951233
• Theaflavin monogallate B
• [(2S,3R)-5,7-dihydroxy-2-[6,8,9-trihydroxy-5-oxo-3-[(2S,3R)-3,5,7-trihydroxychroman-2-yl]-11-bicyclo[5.4.0]undeca-1,3,6,8,10-pentaenyl]chroman-3-yl] 3,4,5-trihydroxybenzoate
• THEAFLAVIN3GALLATE(3'-ISOMERICFORM)
• Theaflavin-3'-Gallate (TF-3'-G)
• 3'-O-(3,4,5-Trihydroxybenzoyl)

• MDL： MFCD03427514
• Inchi： 1S/C36H28O16/c37-14-5-20(39)18-10-26(45)34(50-27(18)7-14)12-1-16-17(9-25(44)33(48)30(16)32(47)24(43)2-12)35-29(11-19-21(40)6-15(38)8-28(19)51-35)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)/t26-,29-,34-,35-/m1/s1
• InChI Key： GPLOTACQBREROW-WQLSNUALSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1=CC(=C(C2=C(C(C=C(C=C12)[C@@H]1[C@@H](CC2C(=CC(=CC=2O1)O)O)O)=O)O)O)O)OC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 704.17400
• Monoisotopic Mass: 716.137735
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• Rotatable Bond Count: 5
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 284
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.93
• Melting Point: N/A℃
• Boiling Point: 1173.6±65.0 °C at 760 mmHg
• Flash Point: 373.2±27.8 °C
• Refractive Index: 1.897
• Solubility: 溶于乙醇和甲烷
• PSA: 264.13000
• LogP: 3.43860
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• pka: 6.55±0.20(Predicted)

Theaflavin-3'-Gallate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechin gallates
• Flavonoids